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Compound of Interest

Compound Name:
1-(Chloroacetyl)-2-methyl-5-

nitroindoline

CAS No.: 887572-47-6

Cat. No.: B1393969

Get Quote

Technical Profile: 1-(Chloroacetyl)-2-methyl-5-
nitroindoline
Structure, Synthesis, and Reactivity in Drug
Development
Executive Summary
1-(Chloroacetyl)-2-methyl-5-nitroindoline is a functionalized indoline derivative characterized

by a dual-reactivity profile. It serves as a high-value scaffold in medicinal chemistry, particularly

in the synthesis of nitrogen-containing heterocycles. Structurally, it combines a 2-methylindoline

core (providing steric control and lipophilicity), a 5-nitro group (a precursor for amino-

functionalization), and a 1-chloroacetyl moiety (an electrophilic handle for nucleophilic

substitution).

While often overshadowed by its acetyl analog (a key intermediate for the diuretic Indapamide),

this specific chloroacetyl derivative offers a unique "linker" capability, allowing researchers to
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couple the indoline core to other pharmacophores via SN2 reactions before or after nitro group

reduction.

Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature & Identification

Property Detail

Systematic Name
1-(2-Chloroacetyl)-2-methyl-5-nitro-2,3-dihydro-

1H-indole

Molecular Formula C₁₁H₁₁ClN₂O₃

Molecular Weight 254.67 g/mol

Core Scaffold 2,3-Dihydro-1H-indole (Indoline)

Key Functional Groups -Chloroamide (Electrophile), Nitro (Reducible),

Methyl (Steric)

SMILES CC1Cc2cc([O-])ccc2N1C(=O)CCl

Structural Conformation
The molecule features a bicyclic system where the nitrogen atom is part of a five-membered

ring fused to a benzene ring.

N1-Acylation: The chloroacetyl group at N1 planarizes the nitrogen, reducing its basicity and

directing electrophilic aromatic substitution (EAS) to the para-position (C5) relative to the

nitrogen.

C2-Methyl Group: This group introduces chirality (C2 is a stereocenter) and steric bulk,

which influences the conformation of the amide bond and hinders reactions at the adjacent

C3 position.

C5-Nitro Group: Located para to the activating nitrogen, this group strongly deactivates the

ring towards further EAS but serves as a crucial handle for reduction to an aniline derivative.
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Physicochemical Properties (Predicted & Analog-
Based)
Note: Specific experimental data for this derivative is sparse in public literature. Values below

are derived from the closely related 1-acetyl-2-methyl-5-nitroindoline and standard structure-

property relationship (SPR) models.

Property Value / Description Note

Physical State Solid (Crystalline powder)
Likely yellow to orange due to

the nitro chromophore.

Melting Point 145 – 165 °C (Predicted)

Analogous 1-acetyl derivative

melts at ~176°C; chloro-

substitution typically lowers MP

slightly due to symmetry

disruption.

Solubility
DMSO, DMF, DCM, Ethyl

Acetate

High solubility in polar aprotic

solvents.

Water Solubility Negligible (< 0.1 mg/mL) Lipophilic core dominates.

Stability
Moisture Sensitive (Slow

Hydrolysis)

The

-chloroamide is susceptible to

hydrolysis under basic

conditions.

Partition Coeff. (LogP) ~2.1 – 2.4 Moderately lipophilic.

Synthetic Pathways & Manufacturing
The synthesis of 1-(Chloroacetyl)-2-methyl-5-nitroindoline follows a logical two-step

sequence starting from commercially available 2-methylindoline. The order of operations is

critical: Acylation must precede Nitration to protect the amine and direct the nitro group to the

C5 position.

Reaction Scheme Diagram
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2-Methylindoline
(C9H11N)

Step 1: N-Chloroacetylation
(Chloroacetyl Chloride / Base)

DCM, 0°C 1-(Chloroacetyl)-2-methylindoline
(Intermediate)

Step 2: Electrophilic Nitration
(HNO3 / H2SO4)

0-5°C, Controlled 1-(Chloroacetyl)-2-methyl-5-nitroindoline
(Target)

Regioselective (C5)

Click to download full resolution via product page

Caption: Synthesis pathway showing the protection-activation sequence. Acylation protects the

nitrogen and directs the subsequent nitration to the C5 position.

Detailed Experimental Protocol
Step 1: N-Chloroacetylation
Objective: Introduce the chloroacetyl group while avoiding bis-acylation or polymerization.

Preparation: Dissolve 2-methylindoline (1.0 eq) in anhydrous Dichloromethane (DCM) or

THF. Add Triethylamine (1.2 eq) as an acid scavenger.

Addition: Cool the solution to 0°C. Add Chloroacetyl chloride (1.1 eq) dropwise over 30

minutes. The reaction is highly exothermic.

Workup: Stir at room temperature for 2 hours. Quench with water.[1][2] Wash the organic

layer with 1N HCl (to remove unreacted amine) and then saturated NaHCO₃.

Isolation: Dry over MgSO₄ and concentrate. The intermediate, 1-(chloroacetyl)-2-

methylindoline, is usually a white/off-white solid and can be used directly.

Step 2: Regioselective Nitration
Objective: Introduce the nitro group at C5 without hydrolyzing the chloroacetyl moiety.

Acid Mixture: Prepare a mixture of concentrated H₂SO₄ and HNO₃ (1.05 eq) at 0°C.

Addition: Dissolve the intermediate from Step 1 in concentrated H₂SO₄ (keep below 5°C).

Slowly add the nitrating mixture dropwise.

Critical Control: Maintain temperature < 10°C to prevent hydrolysis of the chloroacetyl

group or over-nitration.
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Quenching: Pour the reaction mixture onto crushed ice. The product will precipitate as a

yellow solid.

Purification: Filter the solid, wash extensively with water to remove acid, and recrystallize

from Ethanol/Acetone if necessary.

Reactivity Profile & Mechanism
This molecule is a "bifunctional electrophile," offering two distinct sites for chemical

modification.

Nucleophilic Substitution (SN2)
The carbon alpha to the carbonyl (C-Cl bond) is highly reactive towards nucleophiles due to the

electron-withdrawing effect of the adjacent carbonyl.

Reagents: Primary/Secondary amines, Thiols, Azides.

Mechanism: Direct SN2 displacement of the chloride.

Application: Creating "linker" libraries where the indoline core is attached to a solubilizing

group (e.g., piperazine) or a fluorophore.

Nitro Group Reduction
The C5-nitro group can be reduced to a primary amine (aniline) without affecting the

chloroacetyl group if selective conditions are used (e.g., SnCl₂ or Fe/AcOH).

Note: Catalytic hydrogenation (H₂/Pd-C) might simultaneously reduce the C-Cl bond

(dehalogenation), so chemical reduction is preferred if the chloro group must be retained.

Reactivity Logic Diagram
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1-(Chloroacetyl)-2-methyl-5-nitroindoline
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(e.g., Glycinamide derivative)

Selective Reduction
(SnCl2 / Fe)

5-Amino Derivative
(Retains Chloroacetyl)
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Caption: Dual reactivity map showing the independent modification pathways for the alpha-

chloro and nitro groups.

Pharmaceutical Applications
While the acetyl analog is the direct precursor to Indapamide, the chloroacetyl analog is

typically used in:

Fragment-Based Drug Discovery (FBDD): As a covalent warhead (cysteine targeting) in

early-stage screening.

Hybrid Molecule Synthesis: Linking the bioactive 2-methylindoline core to other

pharmacophores (e.g., quinolones or azoles) to create dual-action antibiotics or anticancer

agents.

Probes: Synthesis of fluorescently labeled indoline derivatives for tracking cellular uptake.

Safety & Handling (MSDS Highlights)
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Hazards:

Skin/Eye Irritation: The chloroacetyl group is a potent alkylating agent and lachrymator. It

can cause severe eye damage and skin sensitization.

Toxicity: Nitroaromatics are generally toxic if inhaled or ingested.

Handling:

Always use a chemical fume hood.

Wear nitrile gloves (double gloving recommended due to the alkylating nature).

Decontamination: Spills should be treated with dilute ammonia or sodium hydroxide to

hydrolyze the reactive chloroacetyl group before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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